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Compound of Interest

Compound Name: Metalaxyl-M-d6

Cat. No.: B15554873

An In-Depth Technical Guide to Metalaxyl-M-d6

This technical guide provides a comprehensive overview of Metalaxyl-M-d6, a deuterated
isotopologue of the fungicide Metalaxyl-M. It is intended for researchers, scientists, and
professionals in drug development and related fields. This document details the
physicochemical properties, mechanism of action, analytical methodologies, and a conceptual
framework for its synthesis.

Core Data Presentation

Quantitative data for Metalaxyl-M-d6 and its non-deuterated parent compound, Metalaxyl-M,
are summarized in the table below for easy comparison.

Property Metalaxyl-M-d6 Metalaxyl-M

CAS Number 1398112-32-7[1] 70630-17-0[2]

Molecular Formula C15H15D6NO4 C15H21NOa

Molecular Weight 285.4 g/mol 279.33 g/mol [2]
Synonyms (R)-(-)-Metalaxyl-d6 Mefenoxam, (R)-Metalaxyl
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Mechanism of Action: Inhibition of Fungal RNA
Polymerase |

Metalaxyl-M, the active enantiomer of the fungicide metalaxyl, exerts its potent and specific
antifungal activity by targeting a crucial enzyme in fungal protein synthesis: RNA Polymerase |
(Pol ). This enzyme is exclusively responsible for the transcription of ribosomal RNA (rRNA)
genes, which are essential components of ribosomes—the cellular machinery for protein
synthesis. By inhibiting Pol I, Metalaxyl-M effectively halts the production of new ribosomes,
leading to a cessation of protein synthesis and ultimately, fungal cell death.

The inhibitory action of Metalaxyl-M disrupts several key stages of fungal development,
including mycelial growth, the formation of haustoria (specialized structures for nutrient
absorption from host plants), and the production of spores.

Signaling Pathway of Metalaxyl-M Inhibition

The following diagram illustrates the mechanism of action of Metalaxyl-M, leading to the
inhibition of fungal growth.
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Caption: Inhibition of fungal RNA Polymerase | by Metalaxyl-M.

Experimental Protocols

Metalaxyl-M-d6 is primarily utilized as an internal standard in analytical chemistry for the
accurate quantification of Metalaxyl-M residues in various matrices. Below are detailed
methodologies for such applications.

Analysis of Metalaxyl-M in Soil Samples using LC-
MS/MS

This protocol describes a common method for the extraction and quantification of Metalaxyl-M
from soil, employing Metalaxyl-M-d6 as an internal standard.

1. Sample Preparation and Extraction:
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Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

Add 10 mL of water and vortex for 30 seconds.

Spike the sample with a known concentration of Metalaxyl-M-d6 internal standard solution.
Add 20 mL of acetonitrile and shake vigorously for 1 minute.

Add QUECHhERS extraction salts (e.g., 4 g MgSOas, 1 g NaCl, 1 g sodium citrate, 0.5 g
disodium citrate sesquihydrate) and shake for 1 minute.

Centrifuge at 4000 rpm for 5 minutes.
. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Take a 1 mL aliquot of the supernatant (acetonitrile layer) and transfer it to a d-SPE tube
containing 150 mg MgSOa4 and 50 mg Primary Secondary Amine (PSA).

Vortex for 30 seconds.
Centrifuge at 10000 rpm for 5 minutes.
. LC-MS/MS Analysis:
Transfer the supernatant to an autosampler vial.
Inject an aliquot into the LC-MS/MS system.
LC Conditions:

o Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 pm).

o Mobile Phase: Gradient elution with water (containing 0.1% formic acid) and acetonitrile.
o Flow Rate: 0.3 mL/min.

o Column Temperature: 40 °C.

MS/MS Conditions:

o lonization: Electrospray lonization (ESI), positive mode.
o Detection: Multiple Reaction Monitoring (MRM).

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b15554873?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Monitor the transitions for both Metalaxyl-M and Metalaxyl-M-d6.

4. Quantification:

o Calculate the concentration of Metalaxyl-M in the sample by comparing the peak area ratio
of the analyte to the internal standard against a calibration curve.

Experimental Workflow Diagram

The following diagram illustrates the workflow for the analysis of Metalaxyl-M in soil samples.
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Workflow for Metalaxyl-M Analysis in Soil
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Conceptual Synthesis of Metalaxyl-M-d6
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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